What is the pKa and logP of 2-(1-Methylazetidin-3-yl)propan-2-amine
What is the pKa and logP of 2-(1-Methylazetidin-3-yl)propan-2-amine
An In-depth Technical Guide to the Physicochemical Properties of 2-(1-Methylazetidin-3-yl)propan-2-amine: pKa and logP Analysis
Introduction
In the landscape of modern drug discovery and development, a profound understanding of a molecule's physicochemical properties is paramount to its success as a therapeutic agent. Among the most critical of these properties are the acid dissociation constant (pKa) and the partition coefficient (logP).[1][2][3] These parameters govern a molecule's behavior in a biological system, influencing its absorption, distribution, metabolism, and excretion (ADME), as well as its interaction with its target.[4][5] This guide provides an in-depth technical examination of the pKa and logP of 2-(1-Methylazetidin-3-yl)propan-2-amine, a molecule featuring a strained azetidine ring and two basic nitrogen centers. Such motifs are of increasing interest in medicinal chemistry due to their unique structural and pharmacokinetic profiles.[6][7]
This document is intended for researchers, medicinal chemists, and drug development professionals. It will delve into the theoretical underpinnings of pKa and logP, detail both experimental and computational methodologies for their determination, analyze the specific structural contributions of the target molecule to these properties, and present predicted values based on available data for analogous structures.
Theoretical Framework: The Significance of pKa and logP in Drug Action
The journey of a drug from administration to its site of action is a complex process dictated by its ability to traverse various physiological environments with differing pH and lipophilicity. The pKa and logP values of a compound are quantitative descriptors that allow scientists to predict this behavior.
pKa: The Acid Dissociation Constant
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.[1] It quantifies the strength of an acid, indicating the pH at which a chemical species will exist in a 50:50 equilibrium between its protonated and deprotonated forms. For a basic compound, such as 2-(1-Methylazetidin-3-yl)propan-2-amine, the pKa refers to the acidity of its conjugate acid. The ionization state of a drug is crucial as it directly impacts its solubility, permeability across biological membranes, and binding to its target receptor.[2][5]
2-(1-Methylazetidin-3-yl)propan-2-amine possesses two basic nitrogen atoms: a primary amine and a tertiary amine within the azetidine ring. Therefore, it is expected to have two distinct pKa values. The relative basicity of these amines is influenced by their electronic and steric environments. The strained four-membered azetidine ring can influence the pKa of the tertiary amine compared to a more conventional acyclic or larger ring system.[8]
logP: The Partition Coefficient
The partition coefficient (P) is a measure of a compound's lipophilicity, defined as the ratio of its concentration in a nonpolar solvent (typically n-octanol) to its concentration in a polar solvent (water) at equilibrium.[1][9] The logarithm of this value, logP, is used for convenience. LogP is a critical determinant of a drug's ability to cross lipid bilayers, such as the intestinal wall and the blood-brain barrier.[9][10]
It is important to distinguish logP from logD, the distribution coefficient. LogP describes the partition of the neutral form of a molecule, whereas logD takes into account all ionized and non-ionized species at a specific pH.[1] For ionizable molecules like the one , logD is often a more physiologically relevant parameter.
Methodologies for pKa and logP Determination
The determination of pKa and logP can be approached through both experimental and computational methods. The choice of method depends on the desired accuracy, throughput, and the stage of the drug discovery process.
Experimental Protocols
Several robust experimental techniques are available for the precise measurement of pKa values.
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Potentiometric Titration : This is a highly accurate and widely used method.[11] It involves titrating a solution of the compound with a strong acid or base while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve.
-
UV-Metric Titration : This method is suitable for compounds that possess a chromophore that changes its absorbance upon ionization. A series of UV-Vis spectra are recorded at different pH values, and the pKa is calculated from the changes in absorbance.
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NMR Spectroscopy : pH-dependent changes in the chemical shifts of nuclei near the ionization center can be monitored by NMR spectroscopy.[11][12] By plotting the chemical shift against pH, a sigmoidal curve is obtained from which the pKa can be determined.[11]
Experimental Workflow for pKa Determination via Potentiometric Titration
Caption: Workflow for pKa determination using potentiometric titration.
The "gold standard" for experimental logP determination is the shake-flask method, though other techniques are also employed.
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Shake-Flask Method : A solution of the compound is prepared in a biphasic system of n-octanol and water. The mixture is shaken until equilibrium is reached, after which the phases are separated. The concentration of the compound in each phase is then measured (e.g., by UV-Vis spectroscopy or HPLC), and the logP is calculated from the concentration ratio.[13][14]
-
High-Performance Liquid Chromatography (HPLC) : Reversed-phase HPLC can be used to estimate logP by correlating the retention time of a compound with the known logP values of a set of standards.[13][15] This method is faster and requires less material than the shake-flask method.[15]
Computational Approaches
In silico methods are invaluable for predicting physicochemical properties, especially in the early stages of drug design when large numbers of compounds are being considered.[16][17]
Computational pKa prediction can be performed using a variety of methods:
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Quantum Mechanics (QM) : These methods calculate the free energy change of the protonation/deprotonation reaction.[18] Density functional theory (DFT) combined with continuum solvation models is a common approach.[4][19]
-
Machine Learning (ML) and QSAR : These data-driven approaches use algorithms trained on large datasets of known pKa values to predict the pKa of new molecules based on their structural features.[4][10]
-
Fragment-Based Methods : These methods estimate pKa by summing the contributions of different molecular fragments.
Similarly, logP can be predicted computationally:
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Atom-Based and Fragment-Based Methods : These are among the most common approaches, where the logP is calculated by summing the contributions of individual atoms or molecular fragments.[20][21] The XLogP3 algorithm is an example of an atom-additive method.[22][23]
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Property-Based Methods : These methods use molecular properties such as polarizability and partial atomic charges to correlate with logP.[20]
Sources
- 1. LogP/LogD/Pka Analysis - Protheragen [protheragen.ai]
- 2. thesolubilitycompany.com [thesolubilitycompany.com]
- 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
- 4. optibrium.com [optibrium.com]
- 5. drughunter.com [drughunter.com]
- 6. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. sevenstarpharm.com [sevenstarpharm.com]
- 10. A deep learning approach for the blind logP prediction in SAMPL6 challenge - PMC [pmc.ncbi.nlm.nih.gov]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
- 13. acdlabs.com [acdlabs.com]
- 14. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
- 15. longdom.org [longdom.org]
- 16. Making sure you're not a bot! [academiccommons.columbia.edu]
- 17. Computational prediction of lipophilicity of the molecule: Quantum chemistry and machine learning approach - American Chemical Society [acs.digitellinc.com]
- 18. mdpi.com [mdpi.com]
- 19. How to Predict pKa | Rowan [rowansci.com]
- 20. pubs.acs.org [pubs.acs.org]
- 21. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
- 22. N-methylazetidin-3-amine | C4H10N2 | CID 10086969 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 23. 1-Methylazetidin-3-amine | C4H10N2 | CID 18712662 - PubChem [pubchem.ncbi.nlm.nih.gov]
